Cas no 1156604-22-6 (1-(Pyrimidin-2-yl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(Pyrimidin-2-yl)-1H-pyrazole-4-carbaldehyde
• CAS No: 1156604-22-6
• MF: C₈H₆N₄O
• MW: 174.159440517426
• CID: 890361
• Update Time: 2025-06-11

1-(Pyrimidin-2-yl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(pyrimidin-2-yl)-1H-pyrazole-4-carbaldehyde
• AM20080104
• 1-(Pyrimidin-2-yl)-1H-pyrazole-4-carbaldehyde

• Inchi： 1S/C8H6N4O/c13-6-7-4-11-12(5-7)8-9-2-1-3-10-8/h1-6H
• InChI Key： RMZFJMJCQMKFNZ-UHFFFAOYSA-N
• SMILES： O=CC1C=NN(C2N=CC=CN=2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Topological Polar Surface Area: 60.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 1-(Pyrimidin-2-yl)-1H-pyrazole-4-carbaldehyde

Introduction to 1-(Pyrimidin-2-yl)-1H-pyrazole-4-carbaldehyde (CAS No. 1156604-22-6)

1-(Pyrimidin-2-yl)-1H-pyrazole-4-carbaldehyde is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework that combines a pyrimidine ring with a pyrazole moiety. This heterocyclic structure has garnered considerable attention due to its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The compound's molecular formula and chemical properties make it a versatile scaffold for further derivatization, enabling the exploration of diverse pharmacological activities.

The CAS number 1156604-22-6 serves as a unique identifier for this chemical entity, ensuring precise classification and referencing in scientific literature and industrial applications. The presence of both pyrimidine and pyrazole rings in its structure imparts distinct electronic and steric properties, which are critical for modulating biological interactions. This dual functionality has been exploited in the design of molecules targeting various disease pathways, including inflammatory disorders, infectious diseases, and cancer.

Recent advancements in drug discovery have highlighted the importance of pyrimidine-pyrazole hybrids as privileged scaffolds. These compounds often exhibit enhanced binding affinity and selectivity towards biological targets, making them promising candidates for therapeutic intervention. The aldehyde functional group at the 4-position of the pyrazole ring in 1-(Pyrimidin-2-yl)-1H-pyrazole-4-carbaldehyde provides a reactive site for further chemical modifications, such as condensation reactions with amines or hydrazines to form Schiff bases or hydrazones. These derivatives have shown promise in preclinical studies as inhibitors of enzymes involved in metabolic pathways relevant to human health.

In the context of modern medicinal chemistry, the synthesis and characterization of 1-(Pyrimidin-2-yl)-1H-pyrazole-4-carbaldehyde have been influenced by cutting-edge methodologies. Transition metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have enabled the efficient construction of complex heterocyclic frameworks. These techniques allow for the introduction of diverse substituents at specific positions within the molecule, fine-tuning its pharmacological profile.

The compound's relevance extends to its role as an intermediate in the synthesis of more elaborate drug candidates. For instance, derivatives of 1-(Pyrimidin-2-yl)-1H-pyrazole-4-carbaldehyde have been investigated for their potential as kinase inhibitors, which are crucial in oncology research. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By targeting these enzymes with selective inhibitors derived from pyrimidine-pyrazole hybrids, researchers aim to develop treatments that disrupt aberrant signaling networks without affecting normal cellular processes.

Furthermore, the structural motif of 1-(Pyrimidin-2-yl)-1H-pyrazole-4-carbaldehyde has been explored in the development of antiviral agents. The ability to modulate interactions between small molecules and viral proteins has opened new avenues for combating infectious diseases. Preclinical studies have demonstrated that certain derivatives exhibit inhibitory effects against viral proteases and polymerases, suggesting their potential as therapeutic leads.

The synthesis of 1-(Pyrimidin-2-yl)-1H-pyrazole-4-carbaldehyde itself involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps typically include condensation reactions between appropriate precursors followed by functional group interconversions to achieve the desired aldehyde moiety. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure high purity and structural confirmation before proceeding to biological evaluation.

From a computational chemistry perspective, virtual screening techniques have been utilized to identify promising analogs of 1-(Pyrimidin-2-yl)-1H-pyrazole-4-carbaldehyde based on known binding modes of target proteins. Molecular docking studies help predict binding affinities and optimize lead structures through structure-based drug design principles. This integrative approach combines experimental synthesis with computational modeling to accelerate the discovery process.

The pharmacokinetic properties of pyrimidine-pyrazole derivatives, including 1-(Pyrimidin-2-yl)-1H-pyrazole-4-carbaldehyde, are also under scrutiny to ensure their suitability for clinical translation. Factors such as solubility, metabolic stability, and bioavailability are critical determinants of a drug's efficacy and safety profile. Researchers employ physicochemical property prediction tools to guide optimization efforts toward candidates with improved pharmacokinetic profiles.

In conclusion, 1-(Pyrimidin-2-yl)-1H-pyrazole-4-carbaldehyde (CAS No. 1156604-22-6) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of heterocyclic moieties and reactive functional groups makes it a valuable building block for medicinal chemists exploring new drug targets across multiple therapeutic areas. As research continues to uncover new biological functions and synthetic strategies, compounds like this are poised to play an increasingly important role in addressing global health challenges.